Cas no 2387196-53-2 (3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 2387196-53-2
• MF: C₇H₂BrClF₄O₂S
• MW: 341.50519323349
• CID: 5155370
• Update Time: 2025-06-14

3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C7H2BrClF4O2S/c8-4-1-3(7(11,12)13)2-5(6(4)10)16(9,14)15/h1-2H
• InChI Key： GABWMVKHQJEETQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(F)(F)F)=CC(Br)=C1F

Additional information on 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride

Comprehensive Overview of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 2387196-53-2)

3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 2387196-53-2) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo, fluoro, and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and material science, particularly in the development of small-molecule inhibitors and fluorinated compounds.

The growing demand for fluorinated aromatic compounds in modern chemistry has positioned 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride as a compound of interest. Researchers frequently search for "sulfonyl chloride applications" or "trifluoromethyl benzene derivatives," reflecting its relevance in medicinal chemistry. Its CAS No. 2387196-53-2 is often queried in databases to verify purity and sourcing, underscoring its importance in high-precision synthetic workflows.

One of the key trends driving interest in this compound is its role in covalent inhibitor design. With the rise of targeted therapies, scientists are exploring sulfonyl chlorides as electrophilic warheads for irreversible protein binding. This aligns with popular search queries like "how to use sulfonyl chlorides in drug design" or "fluorinated building blocks for pharmaceuticals." The compound's bromo and fluoro substituents further enhance its utility in cross-coupling reactions, a hot topic in organometallic chemistry.

From a synthetic perspective, 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride offers versatility. It can undergo nucleophilic substitution at the sulfonyl chloride group or participate in palladium-catalyzed couplings via its bromo moiety. Such reactivity is frequently discussed in forums focusing on "advanced organic synthesis techniques." Additionally, its trifluoromethyl group contributes to improved metabolic stability in drug candidates, a feature highly sought after in preclinical research.

Environmental and regulatory considerations are also shaping the discourse around this compound. Researchers are increasingly investigating "green chemistry approaches for sulfonyl chloride synthesis" to minimize waste. While 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in safety data sheets (SDS), addressing common queries like "benzenesulfonyl chloride storage conditions."

In summary, 3-Bromo-2-fluoro-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 2387196-53-2) represents a convergence of structural complexity and functional utility. Its applications span drug development, material innovation, and methodological advancements, making it a staple in modern laboratories. As interest in fluorinated compounds and covalent inhibitors continues to rise, this compound will likely remain a focal point in scientific literature and industrial applications.